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Compound of Interest

Compound Name:
Tetraammineplatinum(II) chloride

hydrate

Cat. No.: B079890 Get Quote

Essential Safety and Handling Guide for
Tetraammineplatinum(II) Chloride Hydrate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Tetraammineplatinum(II) chloride
hydrate. Adherence to these procedures is critical to minimize risk and ensure a safe

laboratory environment.

Hazard Summary
Tetraammineplatinum(II) chloride hydrate is classified as hazardous. It is harmful if

swallowed, in contact with skin, or inhaled.[1][2] It causes skin and serious eye irritation and

may cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][4][5]

Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1][4][5]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]
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H335: May cause respiratory irritation.[1][4][5]

Quantitative Data
Data Point Value Source

Permissible Exposure Limit

(similar platinum compound -

Cisplatin)

0.002 mg/m³ [6]

Acute Toxicity
Category 4 (Oral, Dermal,

Inhalation)
[1][2][4]

Skin Corrosion/Irritation Category 2 [1][2]

Serious Eye Damage/Irritation Category 2 [1][2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[1][2][3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Tetraammineplatinum(II)
chloride hydrate from preparation to post-experiment cleanup.

1. Engineering Controls:

Always handle this compound within a certified chemical fume hood to prevent inhalation of

dust or aerosols.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[6][7] Always inspect

gloves for integrity before use.[7] For tasks with a high risk of splash or contamination,

consider double-gloving.[8][9]
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Eye and Face Protection: Wear safety goggles that meet European standard EN 166 or

equivalent.[1] A face shield should be worn in addition to goggles when there is a significant

risk of splashing.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[6] For larger

scale operations or where significant exposure is possible, impervious clothing or disposable

coveralls are recommended.[7][10]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection, such as a powered air-purifying respirator

(PAPR), should be used.[4][5][8]

3. Handling Procedures:

Avoid the formation of dust and aerosols.[7][11]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][7]

Wash hands thoroughly after handling the compound.[2][7]

Use non-sparking tools to prevent ignition sources.[7][11]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]

Keep the container locked up and stored away from incompatible materials and foodstuff

containers.[2][7]

Disposal Plan
Proper disposal of Tetraammineplatinum(II) chloride hydrate and its waste is crucial to

prevent environmental contamination.

1. Waste Collection:

Collect all waste material, including contaminated PPE and disposable labware, in a suitable,

labeled, and closed container.[7][11]
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2. Disposal Route:

Dispose of the waste through an approved waste disposal plant.[2] Do not allow the

chemical to enter drains or the environment.[7][11]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[7][11]

3. Spill Management:

In case of a spill, evacuate personnel to a safe area.

Remove all sources of ignition.

Wear appropriate PPE as outlined above.

For small spills, sweep up the solid material, avoiding dust formation, and place it in a

suitable container for disposal.

For large spills, prevent further leakage if it is safe to do so and contain the spill.

Visual Workflow for Safe Handling
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Safe Handling Workflow for Tetraammineplatinum(II) Chloride Hydrate

Preparation
- Verify fume hood function

- Assemble all necessary materials

Don Personal Protective Equipment (PPE)
- Gloves (Nitrile)

- Goggles & Face Shield
- Lab Coat

- N95 Respirator

Before Handling

Chemical Handling
- Work within fume hood
- Avoid dust generation

- Use non-sparking tools

Proceed with Caution

Temporary Storage
- Tightly sealed container
- Cool, dry, ventilated area

If not all is used

Post-Experiment Cleanup
- Decontaminate work surfaces

- Remove PPE correctly

After Experiment

Waste Disposal
- Collect in labeled, sealed container
- Follow institutional disposal protocol

Segregate Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Tetraammineplatinum(II) chloride
hydrate.

Potential Toxicity Pathway
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Potential Toxicity Pathway of Platinum Salts

Exposure
(Inhalation, Dermal, Ingestion)

Absorption into Systemic Circulation

Distribution to Target Organs
(Respiratory System, Skin, Eyes)

Cellular Interaction

Irritation
(Skin, Eyes, Respiratory Tract)

Leads to

Systemic Toxicity

May lead to

Click to download full resolution via product page

Caption: A simplified diagram illustrating the potential toxicological pathway of platinum salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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